Cas no 32100-03-1 (Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1))

• Product name: Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
• CAS No: 32100-03-1
• MF: C₁₇H₂₂N+^.I-
• MW: 367.26728
• CID: 317015
• PubChem ID: 24188959

Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
• DTXSID90637521
• NSC-81114
• NSC81114
• (4-Benzylphenyl)-N,N,N-trimethylmethanaminium iodide
• 32100-03-1

• Inchi： InChI=1S/C17H22N.HI/c1-18(2,3)14-17-11-9-16(10-12-17)13-15-7-5-4-6-8-15;/h4-12H,13-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： VKMUFSPCCIODRR-UHFFFAOYSA-M
• SMILES： [I-].C[N+](CC1C=CC(CC2C=CC=CC=2)=CC=1)(C)C

Computed Properties

• Exact Mass: 240.17536
• Monoisotopic Mass: 367.07970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0